Cas no 7476-81-5 (Butanoic acid,4-chlorophenyl ester)

Butanoic acid,4-chlorophenyl ester structure
7476-81-5 structure
Product Name:Butanoic acid,4-chlorophenyl ester
CAS No:7476-81-5
MF:C10H11ClO2
MW:198.646142244339
CID:566128
PubChem ID:81993
Update Time:2025-04-19

Butanoic acid,4-chlorophenyl ester Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid,4-chlorophenyl ester
    • (4-chlorophenyl) butanoate
    • 4-Chlorophenyl butyrate
    • Butyric acid, 4-chlorophenyl ester
    • Butyric acid, p-chlorophenyl ester
    • p-Chlorophenyl butyrate
    • CLXDRKZHOMSWBH-UHFFFAOYSA-N
    • NSC-404402
    • Butanoic acid, 4-chlorophenyl ester
    • AI3-18345
    • 7476-81-5
    • (4-chlorophenyl)butanoate
    • DTXSID30225744
    • NSC404402
    • NSC 404402
    • SCHEMBL5468900
    • AO-548/41714350
    • Inchi: 1S/C10H11ClO2/c1-2-3-10(12)13-9-6-4-8(11)5-7-9/h4-7H,2-3H2,1H3
    • InChI Key: CLXDRKZHOMSWBH-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)OC(CCC)=O

Computed Properties

  • Exact Mass: 198.04483
  • Monoisotopic Mass: 198.045
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 162
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3A^2
  • XLogP3: 3.1

Experimental Properties

  • Density: 1.154
  • Boiling Point: 266.9°C at 760 mmHg
  • Flash Point: 124.5°C
  • Refractive Index: 1.513
  • PSA: 26.3
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